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Compound of Interest

Compound Name: Diisopropyl maleate

Cat. No.: B158051

An In-depth Technical Guide on the Core Characteristics of Maleic Acid Esters
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental characteristics of maleic
acid esters, compounds of significant interest in polymer chemistry, organic synthesis, and
pharmaceutical sciences. This document details their physicochemical properties, synthesis,
and analytical characterization, with a particular focus on their applications in drug
development.

Physicochemical Properties

Maleic acid esters are the diesters of maleic acid. The properties of these esters, such as
boiling point and density, generally increase with the molecular weight of the alcohol
substituent. They are typically colorless liquids with ester-like odors and are soluble in many
organic solvents. Their solubility in water is generally low.

Below is a summary of the physicochemical properties for several common maleic acid esters.
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Dimethyl Diethyl Dibutyl Dioctyl
Property

Maleate Maleate Maleate Maleate
Molecular

CeHsOa CsH120a4 C12H2004 C20H3604
Formula
Molecular Weight

144.13[1] 172.18[2] 228.29 340.5
(g/mol)

Colorless, oily Colorless, oily Colorless to Clear, virtually
Appearance - _ . -

liquid[3] liquid[4] yellowish liquid colorless liquid
Density (g/cm3) 1.152 @ 25°CI[5] 1.065 @ 20°C[4] 0.99 @ 20°C 0.94 @ 20°C
Melting Point
. -17 to -19[3][5] -10[4] -85 -60
(°C)
Boiling Point (°C)  204-205[5] 223-225[4][6] 280 345
Solubility in o Slightly

Miscible[5] 0.17 g/L @ 20°C Insoluble
Water soluble[4]
Refractive Index

1.441[5] 1.441 (25°C)[6] 1.445 1.445 - 1.456

(n_D"20)

Synthesis of Maleic Acid Esters

A common and efficient method for the synthesis of maleic acid esters is the esterification of

maleic anhydride with the corresponding alcohol. This reaction is typically catalyzed by an acid.

General Experimental Protocol: Esterification of Maleic

Anhydride

This protocol describes a general procedure for the synthesis of dialkyl maleates from maleic

anhydride.

Materials:

¢ Maleic Anhydride
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Alcohol (e.g., methanol, ethanol, n-butanol)

Acid Catalyst (e.g., p-toluenesulfonic acid, sulfuric acid)

Anhydrous sodium sulfate or magnesium sulfate

Saturated sodium bicarbonate solution

Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

Brine

Equipment:

Round-bottom flask

Reflux condenser

Dean-Stark trap (for alcohols with limited water miscibility like n-butanol)

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Distillation apparatus (for purification)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, reflux condenser,
and a Dean-Stark trap (if applicable), dissolve maleic anhydride in an excess of the desired
alcohol (e.g., a 1:4 molar ratio of anhydride to alcohol)[7].

Catalyst Addition: Add a catalytic amount of an acid catalyst, such as p-toluenesulfonic acid
(approximately 1-2% by weight of the maleic anhydride)[8].

Reaction: Heat the mixture to reflux. The progress of the reaction can be monitored by
observing the collection of water in the Dean-Stark trap or by thin-layer chromatography
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(TLC). The reaction is typically complete within 3 to 16 hours, depending on the alcohol and
catalyst used[8][9].

o Work-up: After the reaction is complete, cool the mixture to room temperature. If a solid
catalyst is used, it can be removed by filtration. For liquid acid catalysts, the reaction mixture
is typically diluted with an organic solvent and washed sequentially with water, saturated
sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or
magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

 Purification: The crude ester is then purified by vacuum distillation to obtain the final product.

Characterization: The structure and purity of the synthesized maleic acid ester should be
confirmed by spectroscopic methods such as FT-IR, *H NMR, 3C NMR, and Mass
Spectrometry.

Spectroscopic Data

The following tables summarize typical spectroscopic data for common maleic acid esters.

Infrared (IR) Spectroscopy

C=0 Stretch C=C Stretch C-0O Stretch =C-H Stretch
Compound

(cm™?) (cm™?) (cm™?) (cm™?)
Dimethyl Maleate ~1732 ~1648 ~1222, 1164 ~3005
Diethyl Maleate ~1725 ~1645 ~1265, 1155 ~3000
Dibutyl Maleate ~1722 ~1645 ~1270, 1160 ~2960

'H NMR Spectroscopy (CDCIs, 6 in ppm)
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Compound -OCHs | -OCHa2- -CH=CH- Alkyl Protons
Dimethyl Maleate 3.78 (s, 6H) 6.28 (s, 2H)
Diethyl Maleate 4.25 (q, 4H) 6.25 (s, 2H) 1.32 (t, 6H)

1.68 (m, 4H), 1.42 (m,

Dibutyl Maleate 4.20 (t, 4H) 6.23 (s, 2H)
4H), 0.95 (t, 6H)

Compound c=0 -CH=CH- -OCHs / -OCH2-  Alkyl Carbons
Dimethyl Maleate  165.5 129.5 52.0 -

Diethyl Maleate 165.2 130.0 61.2 141

Dibutyl Maleate 165.3 130.1 65.0 30.6, 19.2, 13.7

E El ization)

Compound Molecular lon (M) Key Fragment lons (m/z)
Dimethyl Maleate 144 113 ([M-OCHs]*), 85, 59
Diethyl Maleate 172 127 ([M-OCzHs] ), 99, 53
Dibutyl Maleate 228 171 ([M-CaHo]*), 117, 99, 57

Applications in Drug Development

Maleic acid and its esters play a crucial role in pharmaceutical development. A primary
application is the formation of maleate salts with amine-containing active pharmaceutical
ingredients (APIs). This salt formation can significantly improve the drug's solubility, stability,
and bioavailability[10][11]. Maleate is one of the most commonly used anions for oral dosage
forms[10].

Furthermore, maleic acid derivatives are being explored for use in pH-sensitive drug delivery
systems. The ester or amide linkages can be designed to be stable at physiological pH but
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hydrolyze in the acidic environment of tumor tissues or endosomes, leading to targeted drug
release[12].

Visualizations
Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and characterization of

maleic acid esters.

Characterization

Mass Spectrometry
NMR (1H, 13C)

Synthesis Work-up & Purification

Maleic Anhydride + 1 Esterification 2 Neutralization & 3 . 4 " 5
Alcohol (Acid Catalyst, Reflux) — Washing Drying & Solvent Removal Vacuum Distillation |-

Click to download full resolution via product page

General workflow for the synthesis and characterization of maleic acid esters.

Formation of a Maleate Salt for Improved Drug
Properties

This diagram illustrates the concept of forming a maleate salt from an amine-containing drug to

enhance its physicochemical properties.
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Reactants

Amine-containing Drug (API) Maleic Acid

(HOOC-CH=CH-COOH)
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Formation of a maleate salt to improve drug properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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